Cas no 827329-09-9 (N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine)

• Product Name: N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine
• CAS No: 827329-09-9
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 5049680
• PubChem ID: 5039010
• Update Time: 2025-08-04

N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-{[4-(METHYLSULFANYL)PHENYL]METHYL}CYCLOPENTANAMINE
• STK132195
• N-[4-(methylsulfanyl)benzyl]cyclopentanamine
• N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine

• Inchi： 1S/C13H19NS/c1-15-13-8-6-11(7-9-13)10-14-12-4-2-3-5-12/h6-9,12,14H,2-5,10H2,1H3
• InChI Key： XNVSDJNPUWAVDQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CNC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 169
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Additional information on N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine

Professional Introduction to N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine (CAS No. 827329-09-9)

N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine, a compound with the chemical identifier CAS No. 827329-09-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural uniqueness of N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine lies in its combination of a cyclopentanamine backbone with a phenylmethyl group substituted at the fourth position by a methylsulfanyl moiety. This configuration imparts distinct chemical and pharmacological properties, making it a promising candidate for further investigation.

The synthesis of N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The presence of the methylsulfanyl group enhances the compound's solubility in both polar and non-polar solvents, which is a critical factor in pharmaceutical formulations. This property allows for greater flexibility in drug delivery systems, potentially improving bioavailability and therapeutic efficacy.

In recent years, there has been growing interest in the development of novel psychoactive substances that target central nervous system (CNS) receptors. N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine has been identified as a potential modulator of CNS pathways, particularly those involving serotonin and dopamine receptors. Preliminary studies suggest that this compound may exhibit anxiolytic and antidepressant properties, making it a valuable asset in the search for new treatments for mood disorders.

The pharmacological activity of N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine is thought to be mediated by its interaction with specific neurotransmitter receptors. The phenylmethyl group, also known as benzyl, contributes to hydrophobic interactions with receptor binding sites, while the cyclopentanamine moiety provides steric hindrance that can fine-tune receptor affinity. These structural features make N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine a versatile scaffold for designing molecules with tailored pharmacological profiles.

Advances in computational chemistry have enabled researchers to predict the binding affinities and metabolic stability of N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine with high accuracy. Molecular docking simulations have revealed that this compound can bind effectively to serotonin receptor subtypes (5-HT1A, 5-HT2A, and 5-HT7), which are implicated in various neurological disorders. These findings provide a strong rationale for further exploration of N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine as a lead compound for drug development.

The synthesis and characterization of N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine have also been supported by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have confirmed the structural integrity of the compound and provided insights into its conformational dynamics. Such detailed structural information is crucial for understanding the mechanisms of action and for guiding future modifications to enhance pharmacological potency.

In conclusion, N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine (CAS No. 827329-09-9) represents a significant contribution to the field of medicinal chemistry. Its unique structure and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of CNS pharmacology continues to evolve, compounds like N-{4-(Methylsulfanyl)phenylmethyl}cyclopentanamine are poised to play a crucial role in the discovery of novel therapeutics for neurological and psychiatric disorders.